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Compound of Interest

Compound Name: Methyl nonacosanoate

Cat. No.: B1580526

Methyl Nonacosanoate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of methyl
nonacosanoate, a long-chain fatty acid methyl ester. The information is curated for
professionals in research, scientific, and drug development fields, with a focus on its
fundamental chemical properties. Due to the limited availability of extensive biological and
experimental data in the public domain, this document emphasizes its physicochemical
characteristics and provides a general methodology for its synthesis.

Core Properties of Methyl Nonacosanoate

Methyl nonacosanoate is the methyl ester of nonacosanoic acid, a 29-carbon saturated fatty
acid. Its fundamental properties are summarized below.
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Property Value Reference
CAS Number 4082-55-7 [1]
Molecular Formula C30H6002 [1]
Molecular Weight 452.7962 g/mol [1]

IUPAC Name methyl nonacosanoate

Nonacosanoic acid, methyl
Synonyms ester; 29:0, Methyl ester; [1]

methyl nonacosan-1-oate

Synthesis of Methyl Nonhacosanoate

While specific experimental protocols for the synthesis of methyl nonacosanoate are not
readily available in the literature, a general and widely used method for the synthesis of fatty
acid methyl esters (FAMES) is through the Fischer esterification of the corresponding carboxylic
acid. This method involves the acid-catalyzed esterification of nonacosanoic acid with
methanol.

General Experimental Protocol: Fischer Esterification

e Reactant Preparation: Dissolve nonacosanoic acid in an excess of anhydrous methanol. The
large excess of methanol serves as both a reactant and the solvent, driving the equilibrium
towards the product side.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as concentrated sulfuric acid
or hydrochloric acid, to the solution.

o Reaction: Reflux the mixture for several hours. The reaction time can be monitored by
techniques such as thin-layer chromatography (TLC) to determine the consumption of the
starting carboxylic acid.

» Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the
acid catalyst with a weak base, such as a saturated sodium bicarbonate solution.
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o Extraction: Extract the methyl nonacosanoate into a nonpolar organic solvent like hexane
or diethyl ether.

 Purification: Wash the organic layer with water to remove any remaining salts and methanol.
Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate or magnesium
sulfate), filter, and concentrate the solvent under reduced pressure to obtain the crude
methyl nonacosanoate.

» Final Purification: The crude product can be further purified by column chromatography on
silica gel or by distillation under high vacuum.

Analytical Characterization

Gas chromatography (GC) is a common technique for the analysis of fatty acid methyl esters.
The National Institute of Standards and Technology (NIST) indicates the availability of gas
chromatography data for methyl nonacosanoate, which can be valuable for its identification
and purity assessment.[1]

Visualizing the Synthesis of Methyl Nonacosanoate

The following diagram illustrates the general Fischer esterification reaction for the synthesis of
methyl nonacosanoate from nonacosanoic acid and methanol.
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Caption: Fischer esterification of nonacosanoic acid.

Conclusion

Methyl nonacosanoate is a long-chain saturated fatty acid methyl ester with well-defined
chemical and physical properties. While detailed biological studies and specific experimental
protocols are scarce in publicly accessible literature, its synthesis can be achieved through
standard esterification procedures. This guide provides the foundational information necessary
for researchers and professionals to understand and work with this compound. Further
research into its biological activities and potential applications is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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